Cas no 42326-34-1 (N-(aminoiminomethyl)-2-Furancarboxamide)

N-(aminoiminomethyl)-2-Furancarboxamide structure
42326-34-1 structure
Product Name:N-(aminoiminomethyl)-2-Furancarboxamide
CAS No:42326-34-1
MF:C6H7N3O2
MW:153.138680696487
CID:1112352
PubChem ID:3039131
Update Time:2025-04-20

N-(aminoiminomethyl)-2-Furancarboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(aminoiminomethyl)-2-Furancarboxamide
    • N-(diaminomethylidene)furan-2-carboxamide
    • monofuroylguanidine
    • DTXSID10195138
    • 42326-34-1
    • 2-Furancarboxamide, N-(aminoiminomethyl)-
    • BRN 1366841
    • SCHEMBL3715660
    • Oxathylguanidin
    • Furoyl-2-guanidine
    • Inchi: 1S/C6H7N3O2/c7-6(8)9-5(10)4-2-1-3-11-4/h1-3H,(H4,7,8,9,10)
    • InChI Key: BPWBNUCDLIOPSJ-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1C(/N=C(\N)/N)=O

Computed Properties

  • Exact Mass: 153.053826475g/mol
  • Monoisotopic Mass: 153.053826475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 94.6Ų
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